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Experimental Protocol for Measuring Activity
Coefficients

The most common method for determining activity coefficients at infinite dilution (( \gamma_{13}^{\infty}

)) for ionic liquids is Inverse Gas Chromatography (IGC) [1] [2]. Here is a detailed breakdown of the

protocol:

Column Preparation: The ionic liquid (the stationary phase) is coated onto an inert solid support

material. This mixture is then packed into a chromatography column. The column is conditioned to
remove any impurities or solvents [1].

Measurement: A trace amount of a volatile organic solute is injected into the carrier gas stream (e.g.,
helium) flowing through the column. The time it takes for the solute to elute (the retention time, ( t_r ))

is precisely measured. An inert gas, such as methane, is used to determine the dead time (( t_0 )) of
the column [2].

Data Calculation: The net retention volume (( V_N )) is calculated from the retention data. Using the
following fundamental equation, the activity coefficient at infinite dilution is computed [1] [2]: [ \ln

\gamma_{13}^{\infty} = \ln \left( \frac{n_3 R T}{V_N P_1^0} \right) - \frac{P_1^0 (B_{11} - V_1)}{RT} +
\frac{(2 B_{12} - V_1^{\infty}) P_0 J}{RT} ] Where:

( n_3 ): moles of ionic liquid in the column.
( T ): column temperature (K).

( P_1^0 ): saturated vapor pressure of the pure solute at temperature T.
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( B_{11}, B_{12} ): second virial coefficients of the pure solute and the solute-carrier gas pair,

respectively.
( V_1 ): molar volume of the pure solute.

( J ): pressure correction factor.

The workflow for this methodology can be summarized as follows:

Start Experimental Run

Column Preparation:
- Coat inert support with IL

- Pack into column
- Condition column

Inject Solute and
Marker Gas

Measure Retention Times:
- Solute (t_r)

- Inert Marker (t_0)

Calculate Net
Retention Volume (V_N)

Compute γ₁₃∞ using
Cruickshank Equation

Repeat for Various
Solute-Temperature Pairs
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Framework for a Comparative Data Table

Without the specific data for BMIM TFSI, the table below illustrates the structure and type of data you

should compile from the literature for a validation guide. This example uses data for other TFSI-based ionic

liquids found in the search results [2] to demonstrate the format.

Table: Exemplary Activity Coefficients at Infinite Dilution (( \gamma_{13}^{\infty} )) in TFSI-based

Ionic Liquids

This data is for N-Ethyl-N-methylmorpholinium ([C₂C₁Mor][TFSI]) at T = 328.15 K [2].

Solute
Class

Solute
Name

( \gamma_{13}^{\infty}
)

(Gas + Liquid) Partition Coefficient
(K_L)

n-Alkane Hexane 6.94 29.2

n-Alkane Heptane 9.72 36.6

n-Alkene Hex-1-ene 2.71 74.7

n-Alkyne Hex-1-yne 1.21 167.5

Alcohol Ethanol 0.97 200.0

Aromatic Benzene 1.01 192.2

Ketone Acetone 1.08 179.8

Key interactions to note when you compile your data:

Alkane vs. Aromatic/Alkene: The higher ( \gamma_{13}^{\infty} ) for alkanes indicates weaker
interactions compared to aromatics or alkenes, which can interact via ( \pi )-electrons [2].

Effect of Chain Length: For homogenous series like n-alkanes, ( \gamma_{13}^{\infty} ) typically
increases with carbon number [1].
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Temperature Dependence: ( \gamma_{13}^{\infty} ) values are temperature-dependent. A

comprehensive guide would include data across a temperature range (e.g., 313.15 K to 363.15 K) to
derive partial molar excess enthalpies [1] [2].

How to Locate the Required Data

To build your complete comparison guide, I suggest the following steps to find the necessary data for BMIM

TFSI:

Use Academic Databases: Conduct a targeted search on platforms like SciFinder, Web of Science,
or Google Scholar. Key search terms could be: "activity coefficients at infinite
dilution" "BMIM TFSI", "[BMIM][TFSI]" AND "infinite dilution", or "1-butyl-3-

methylimidazolium bis(trifluoromethylsulfonyl)imide" AND "activity

coefficient".

Consult Review Articles: Look for recent review articles on ionic liquids for separation processes.
These often contain compiled data tables or references to primary sources.

Explore IL Databanks: Check if dedicated ionic liquid databases (e.g., ILThermo from NIST) contain
the needed experimental data.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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